Cas no 865247-21-8 (ethyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865247-21-8
• MF: C₁₈H₁₄ClN₃O₅S
• MW: 419.838861942291
• CID: 5832917
• PubChem ID: 4338062
• Update Time: 2025-06-10

ethyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzothiazoleacetic acid, 2-[(2-chlorobenzoyl)imino]-6-nitro-, ethyl ester
• 865247-21-8
• ethyl 2-[2-(2-chlorobenzoyl)imino-6-nitro-1,3-benzothiazol-3-yl]acetate
• ethyl 2-[(2Z)-2-[(2-chlorobenzoyl)imino]-6-nitro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• F1366-2646
• (Z)-ethyl 2-(2-((2-chlorobenzoyl)imino)-6-nitrobenzo[d]thiazol-3(2H)-yl)acetate
• AKOS024607384
• ethyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate

• Inchi： 1S/C18H14ClN3O5S/c1-2-27-16(23)10-21-14-8-7-11(22(25)26)9-15(14)28-18(21)20-17(24)12-5-3-4-6-13(12)19/h3-9H,2,10H2,1H3
• InChI Key： AFLWFJDIQQOUFY-UHFFFAOYSA-N
• SMILES： S1C2=CC([N+]([O-])=O)=CC=C2N(CC(OCC)=O)C1=NC(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 419.0342694g/mol
• Monoisotopic Mass: 419.0342694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 594.1±60.0 °C(Predicted)
• pka: -6.13±0.20(Predicted)

Additional information on ethyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Introduction to Ethyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-21-8)

Ethyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate, a compound with the chemical identifier CAS No. 865247-21-8, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound's unique configuration, featuring a benzothiazole core and multiple functional groups, positions it as a promising candidate for further investigation.

The benzothiazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, and anticancer properties. The presence of a nitro group and a chlorobenzoyl moiety in Ethyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate enhances its pharmacological potential by introducing additional interactions with biological targets. Such modifications are critical in fine-tuning the compound's efficacy and selectivity.

Recent studies have highlighted the importance of nitro-containing heterocycles in drug discovery. The nitro group in this compound can undergo reduction to an amine, which may alter its biological activity significantly. This redox-active property makes it an attractive scaffold for developing prodrugs or compounds that require metabolic activation. Furthermore, the chlorobenzoyl group contributes to the compound's lipophilicity, which is often a desirable characteristic for oral bioavailability.

The synthesis of Ethyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. These techniques include palladium-catalyzed cross-coupling reactions and controlled nitration processes. The successful synthesis of this compound underscores the growing sophistication in synthetic organic chemistry.

In terms of biological evaluation, preliminary studies have demonstrated promising results in vitro. The compound exhibits significant inhibitory activity against various enzymes and receptors relevant to human diseases. For instance, it has shown potential as an inhibitor of cyclooxygenase (COX), an enzyme involved in inflammation and pain management. Additionally, its interaction with other therapeutic targets suggests multiple mechanisms of action.

The benzothiazole core of Ethyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate is particularly noteworthy for its ability to modulate biological pathways associated with cancer progression. Recent research has identified benzothiazole derivatives as effective agents in disrupting cancer cell proliferation and survival mechanisms. The nitro group further enhances this potential by enabling redox-sensitive interactions with cellular components.

Another area of interest is the compound's potential as an antimicrobial agent. The combination of a benzothiazole scaffold and functional groups like the nitro and chlorobenzoyl moieties provides a multifaceted approach to combating microbial infections. This is particularly relevant in the context of rising antibiotic resistance rates worldwide. The development of novel antimicrobial agents with unique mechanisms of action is crucial for addressing this global health challenge.

The pharmacokinetic properties of Ethyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Preliminary pharmacokinetic studies suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability.

In conclusion, Ethyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-21-8) represents a significant advancement in medicinal chemistry with its unique molecular structure and promising biological activities. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties.